3-(1-(5-bromonicotinoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H16BrN5O2/c19-13-8-12(9-20-10-13)17(25)23-6-3-14(4-7-23)24-11-22-16-15(18(24)26)2-1-5-21-16/h1-2,5,8-11,14H,3-4,6-7H2
• InChI Key: UBQYDBKROIQOPA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=NC3=C(C2=O)C=CC=N3)C(=O)C4=CC(=CN=C4)Br
• Molecular Formula: C18H16BrN5O2
• Molecular Weight: 414.3 g/mol

Description

3-(1-(5-bromonicotinoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a pyrido[2,3-d]pyrimidin-4(3H)-one derivative and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

Target of Action

The primary target of this compound is the ERK5 kinase . ERK5, also known as MAPK7, is a key integrator of cellular signal transduction and plays a role in various cellular processes such as proliferation, differentiation, apoptosis, and cell survival .

Mode of Action

The compound acts as a highly potent and selective inhibitor of ERK5 kinase . It binds to the kinase, inhibiting its activity and thereby disrupting the signal transduction pathways it is involved in .

Biochemical Pathways

The inhibition of ERK5 kinase affects several biochemical pathways. ERK5 is involved in the MAPK/ERK pathway, which regulates a variety of cellular processes, including cell growth, differentiation, and survival . By inhibiting ERK5, the compound can disrupt these processes, potentially leading to the inhibition of cell proliferation and induction of apoptosis .

Pharmacokinetics

The compound was identified through high-throughput screening and subsequent structure-based optimization , suggesting that it has been designed to have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties

Result of Action

This is in contrast to the results obtained by RNAi technology , suggesting that the compound’s effects may be context-dependent or that other factors may modulate its activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(1-(5-bromonicotinoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments is its high potency and selectivity against cancer cells. Additionally, this compound exhibits low toxicity in normal cells, making it a promising candidate for further development as an anti-cancer agent. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can be time-consuming and costly.

Future Directions

There are several future directions for the research and development of 3-(1-(5-bromonicotinoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate the mechanism of action of this compound and identify potential targets for its anti-cancer activity. Another direction is to optimize the synthesis process of this compound to make it more cost-effective and scalable. Additionally, further preclinical and clinical studies are needed to evaluate the safety and efficacy of this compound as a potential anti-cancer agent.

Synthesis Methods

The synthesis of 3-(1-(5-bromonicotinoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one involves a multi-step process that includes the reaction of 5-bromonicotinic acid with piperidine, followed by the reaction with 2-aminopyridine. The final product is obtained through cyclization of the intermediate compound.

Scientific Research Applications

The compound 3-(1-(5-bromonicotinoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit significant anti-tumor activity against various cancer cell lines, including breast, lung, and prostate cancer cells.